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Compound of Interest

Compound Name: Methionine Sulfoxide

Cat. No.: B555272 Get Quote

Essential Safety and Handling Guide for
Methionine Sulfoxide
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with Methionine Sulfoxide. Adherence to these protocols is vital for

ensuring a safe research environment.

Hazard Identification and Personal Protective
Equipment
Methionine Sulfoxide is classified as a chemical that can cause skin and serious eye

irritation[1][2][3][4]. It may also cause respiratory irritation[2][4]. Therefore, the use of

appropriate Personal Protective Equipment (PPE) is mandatory.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b555272?utm_src=pdf-interest
https://www.benchchem.com/product/b555272?utm_src=pdf-body
https://www.benchchem.com/product/b555272?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAJ6287303&productDescription=L-METHIONINE+SULFOXIDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/l-methionine-sulfoxide.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJodGxqaXQ2eDB6aW8zdjc2cDM1MmN3MzZ6a3l3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lfMzIyNi02NS0xX0wtTWV0aGlvbmluZV9zdWxmb3hpZGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lfMzIyNi02NS0xX0wtTWV0aGlvbmluZV9zdWxmb3hpZGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--58a7fa25c33d3005fac9d0c23e1d70de2384f05c/MetaSci_MSI_3226-65-1_L-Methionine_sulfoxide.pdf
https://en.wikipedia.org/wiki/Methionine_sulfoxide
https://www.chemicalbook.com/msds/l-methionine-sulfoxide.pdf
https://en.wikipedia.org/wiki/Methionine_sulfoxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification
Recommended Personal

Protective Equipment (PPE)

Skin Irritation Category 2[1]

Wear appropriate protective

gloves and clothing to prevent

skin exposure. Chemical-

impermeable gloves are

recommended[2].

Eye Irritation Category 2[1]

Wear safety glasses with side-

shields conforming to EN166

or equivalent[1].

Respiratory Irritation Category 3[1]

Use in a well-ventilated area. If

dust formation is likely or

ventilation is inadequate, wear

a suitable respirator[2][3].

Safe Handling and Storage Procedures
Handling:

Handle in a well-ventilated area to minimize inhalation of dust[2].

Avoid contact with skin and eyes by wearing the appropriate PPE[2][3].

Prevent dust formation and accumulation[2][3].

Wash hands thoroughly after handling[3].

Do not eat, drink, or smoke in areas where Methionine Sulfoxide is handled.

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place[3].

Some sources recommend refrigeration[1].

Store locked up[2][3].
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Accidental Release and Disposal Plan
Spill Response: In the event of a spill, follow these steps to ensure safe cleanup:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear the appropriate PPE, including respiratory protection if dust is present.

Sweep up the spilled solid material, avoiding dust generation[1].

Shovel the material into a suitable, labeled container for disposal[1].

Clean the spill area thoroughly.

Disposal:

Dispose of Methionine Sulfoxide and any contaminated materials in accordance with local,

state, and federal regulations.

Keep the chemical in suitable, closed containers for disposal[2]. Do not allow it to enter

drains[2].

Below is a workflow diagram for handling a Methionine Sulfoxide spill.
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Spill Response Protocol

Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Sweep Up Solid Material
(Avoid Dust Generation)

Place in Labeled Container for Disposal

Clean Spill Area Thoroughly

Spill Managed

Click to download full resolution via product page

Caption: Workflow for handling a Methionine Sulfoxide spill.

First Aid Measures
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After Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek medical attention[2][3].

After Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.

Remove contaminated clothing. If skin irritation persists, call a physician[1][3].

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing for at least 15 minutes and seek medical

attention[2][3].

After Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Get medical attention if symptoms occur[1][2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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